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Compound of Interest

Compound Name: Methyl 17-methyloctadecanoate

Cat. No.: B164432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 17-methyloctadecanoate, a branched-chain fatty acid methyl ester (FAME), is a

compound found in various natural sources, including plants, microorganisms, and animal fats.

While not yet a mainstream industrial chemical, its presence in biologically active extracts has

garnered scientific interest, suggesting potential applications in agriculture and

pharmaceuticals. This technical guide provides a comprehensive overview of the known

properties of Methyl 17-methyloctadecanoate, summarizes its natural occurrences, and

explores its prospective industrial applications based on current research. It is important to note

that established industrial uses are not yet documented, and this guide focuses on the scientific

groundwork that may pave the way for future applications.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Methyl 17-methyloctadecanoate
is fundamental for any potential application. The following table summarizes key data points

available for this compound.
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Property Value Source

Molecular Formula C₂₀H₄₀O₂ N/A

Molecular Weight 312.53 g/mol N/A

CAS Number 55124-97-5 N/A

Appearance Clear liquid [1]

Purity (typical) >98% (as a chemical standard) [1]

Solubility
Soluble in chloroform, ethyl

ether, ethanol
[1]

Storage Temperature -20°C N/A

Natural Occurrence
Methyl 17-methyloctadecanoate has been identified as a component in a diverse range of

natural sources. Its presence is often determined through Gas Chromatography-Mass

Spectrometry (GC-MS) analysis of extracts.
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Source Type Specific Source Reference(s)

Animal Fat Mutton Tallow [2]

Plants Brownlowia elata Roxb. leaves [2]

Pomegranate (Punica

granatum) peel
[3][4][5]

Sugar Apple (Annona

squamosa) peel
[3][4][5]

Eggplant (Solanum

melongena) peel
[3][4][5]

Licorice (Glycyrrhiza glabra) [1][6][7]

Doum Palm (Hyphaene

thebaica)
[1][6][7]

Banana (Musa sp.) peel [1][6][7]

Phoenix dactylifera L. (Date

Palm)
[8]

Microorganisms Streptomyces sp. NP10 [9][10]

Potential Industrial Applications
Current research points towards several potential, albeit nascent, industrial applications for

Methyl 17-methyloctadecanoate, primarily stemming from its association with antimicrobial

and antifungal properties of the natural extracts in which it is found. It is crucial to emphasize

that these studies have evaluated the effects of the entire extract, and the specific contribution

of Methyl 17-methyloctadecanoate to the observed bioactivity has not been isolated.

Agriculture and Food Preservation
Several studies have identified Methyl 17-methyloctadecanoate as a constituent of plant

extracts that exhibit significant antifungal activity, particularly against phytopathogenic fungi like

Aspergillus flavus.[1][3][5][6][7] This suggests a potential application as a natural fungicide or

food preservative.
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Potential Application: Development of bio-pesticides for crop protection or natural

preservatives to extend the shelf-life of food products.

Research Context: Extracts from pomegranate, sugar apple, and eggplant peels, all

containing Methyl 17-methyloctadecanoate, have been shown to inhibit the growth of

Aspergillus flavus and the production of aflatoxin B1.[3][5]

Pharmaceutical Research
The presence of Methyl 17-methyloctadecanoate in extracts with demonstrated biological

activity hints at its potential, as part of a synergistic mixture, in pharmaceutical applications.

Potential Application: Early-stage drug discovery and development, particularly in the search

for new antimicrobial agents.

Research Context: An extract of Brownlowia elata Roxb. leaves, containing Methyl 17-
methyloctadecanoate, exhibited antibacterial and anthelmintic properties.[2] While this is

preliminary, it opens avenues for further investigation into the bioactive components of such

extracts.

Chemical Industry
Methyl 17-methyloctadecanoate is commercially available as a high-purity chemical

standard.[11][12][13]

Established Application: Use as a reference standard in analytical laboratories for the

identification and quantification of this compound in various samples.

Future Potential: As a branched-chain fatty acid ester, it may possess properties suitable for

applications in lubricants, cosmetics, or as a specialty solvent, though research in these

areas is currently lacking.

Experimental Protocols: A Generalized Workflow
Detailed industrial-scale experimental protocols for the application of Methyl 17-
methyloctadecanoate are not available due to the early stage of research. However, a

common thread in the existing literature is the identification of this compound from natural

sources. The following diagram illustrates a generalized workflow for this process.
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Caption: Generalized workflow for the extraction, identification, and bioactivity screening of

natural compounds like Methyl 17-methyloctadecanoate.

Limitations and Future Directions
The industrial application of Methyl 17-methyloctadecanoate is, at present, speculative and

based on its occurrence in bioactive natural extracts. A significant limitation in the current body

of research is the lack of studies on the isolated compound. Future research should focus on:

Isolation and Purification: Developing efficient methods to isolate Methyl 17-
methyloctadecanoate from natural sources or through chemical synthesis.

Bioactivity of the Pure Compound: Conducting antimicrobial, antifungal, and other bioassays

on the purified compound to determine its intrinsic activity and potential for synergistic

effects.

Toxicological Studies: Evaluating the safety profile of Methyl 17-methyloctadecanoate to

assess its suitability for applications in agriculture, food, and pharmaceuticals.

Performance in Industrial Formulations: Investigating the physical and chemical properties of

the pure compound in relation to its potential use in lubricants, cosmetics, and other

industrial products.
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Conclusion
Methyl 17-methyloctadecanoate is a naturally occurring fatty acid methyl ester with

scientifically recognized potential, particularly in the realms of agriculture and pharmaceuticals

due to its presence in extracts with antimicrobial and antifungal properties. While its current

industrial application is limited to its use as a chemical standard, the existing research provides

a foundation for future exploration. Further investigation into the properties and bioactivity of

the isolated compound is essential to unlock its full industrial potential. This guide serves as a

starting point for researchers and professionals interested in exploring the opportunities that

this molecule may offer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 17-methyloctadecanoate: A Technical Guide to
Its Properties and Potential Industrial Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b164432#potential-industrial-applications-
of-methyl-17-methyloctadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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